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Compound of Interest

Compound Name: Fmoc-D-Phe(2-F)-OH

Cat. No.: B557953

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Fmoc-D-Phe(2-F)-OH (N-a-(9-Fluorenylmethoxycarbonyl)-2-fluoro-D-phenylalanine), a
fluorinated amino acid derivative widely utilized in peptide synthesis and drug development.
Adherence to rigorous safety protocols is paramount when handling this and other fine
chemical reagents. This document outlines the known physical and chemical properties,
potential hazards, handling procedures, and emergency responses associated with this
compound.

Compound Identification and Properties

Fmoc-D-Phe(2-F)-OH is a white to off-white crystalline powder. Its chemical structure
incorporates the fluorenylmethoxycarbonyl (Fmoc) protecting group, which is crucial for its
application in solid-phase peptide synthesis. The fluorine substitution on the phenyl ring can
impart unique conformational properties and enhance the biological activity and metabolic
stability of the resulting peptides.

Table 1: Physicochemical Properties of Fmoc-D-Phe(2-F)-OH
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Property Value Reference
CAS Number 198545-46-9 [1][2]
Molecular Formula C24H20FNOa4 [1][2]
Molecular Weight 405.42 g/mol [1]
) ) Inferred from related

Appearance White to off-white powder

compounds
Purity >98.0% (HPLC) [1]

Storage Temperature

2-8°C

[1]

INChl Key
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[1]

Hazard Identification and GHS Classification

A specific Globally Harmonized System (GHS) classification for Fmoc-D-Phe(2-F)-OH is not

readily available. However, based on the safety data for the closely related, non-fluorinated

compound Fmoc-D-phenylalanine, it is prudent to handle it as a substance with low acute

toxicity but one that may cause irritation upon contact.

Table 2: Inferred GHS Classification

Hazard Class Category Precautionary Statement

Acute Toxicity, Oral Not Classified

Skin Corrosion/Irritation Category 2 Causes skin irritation.

Serious Eye Damage/Eye . N
Category 2A Causes serious eye irritation.

Irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

May cause respiratory

irritation.

Note: This classification is inferred from similar compounds and should be used for guidance

pending a formal classification.
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Safe Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and maintain the integrity of the compound.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling Fmoc-D-
Phe(2-F)-OH. The following PPE is recommended:

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).
Body Protection Laboratory coat.

) ) Use a dust mask or work in a ventilated fume
Respiratory Protection o ]
hood to avoid inhalation of powder.

Handling Procedures

e Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,
to minimize inhalation of dust particles.

o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the handling area. Wash hands thoroughly after handling.

e Dust Control: Avoid generating dust. Use appropriate tools to handle the solid material.

Storage Requirements

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
 Recommended storage temperature is between 2°C and 8°C.[1]

o Keep away from strong oxidizing agents.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b557953?utm_src=pdf-body
https://www.benchchem.com/product/b557953?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/47767
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Fmoc-D-Phe(2-F)-
OH in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Fmoc- D -Phe(2-F)-OH = 98.0 HPLC 198545-46-9 [sigmaaldrich.com]
e 2. peptide.com [peptide.com]
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Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557953#fmoc-d-phe-2-f-oh-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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